![molecular formula C18H20N2O4 B2466788 3-ethyl-N'-[(4-methoxyphenoxy)acetyl]benzohydrazide CAS No. 1986519-00-9](/img/structure/B2466788.png)
3-ethyl-N'-[(4-methoxyphenoxy)acetyl]benzohydrazide
Description
“3-ethyl-N’-[(4-methoxyphenoxy)acetyl]benzohydrazide” is a chemical compound with the linear formula C18H19NO5 . It has a molecular weight of 329.356 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “3-ethyl-N’-[(4-methoxyphenoxy)acetyl]benzohydrazide” is represented by the linear formula C18H19NO5 . The compound has a molecular weight of 329.356 . The MDL number is MFCD00711346 .Scientific Research Applications
Antioxidant Properties
3-ethyl-N’-[(4-methoxyphenoxy)acetyl]benzohydrazide: has demonstrated antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress, which can lead to various diseases. Researchers are exploring its potential as a natural antioxidant in food preservation, skincare products, and pharmaceutical formulations .
Anti-Inflammatory Effects
Inflammation is a common underlying factor in many diseases. This compound has shown anti-inflammatory properties, making it a candidate for drug development. Researchers investigate its impact on inflammatory pathways and its potential use in treating conditions such as arthritis, cardiovascular diseases, and neuroinflammation .
Flame Retardant Applications
Due to its chemical structure, N’-(3-ethylbenzoyl)-2-(4-methoxyphenoxy)acetohydrazide may serve as a flame retardant. Flame retardants are essential in materials like plastics, textiles, and coatings to reduce fire hazards. Researchers study its effectiveness in enhancing fire resistance while maintaining material integrity .
UV Absorbers
The compound’s aromatic structure suggests it could absorb ultraviolet (UV) radiation. UV absorbers find applications in sunscreens, protective coatings, and photostabilizers for polymers. Investigating its UV-absorbing properties may lead to novel sun protection formulations .
Plastic Industry
As a derivative of phenol, this compound may find use in the plastic industry. It could enhance the thermal stability and flame resistance of plastic materials. Researchers explore its incorporation into polymer matrices to improve overall material performance .
Bioactive Natural Product Synthesis
Phenol derivatives serve as building blocks for synthesizing bioactive natural products. Researchers investigate methods to transform and functionalize phenols, including 3-ethyl-N’-[(4-methoxyphenoxy)acetyl]benzohydrazide . These efforts contribute to drug discovery and the development of novel therapeutic agents .
properties
IUPAC Name |
3-ethyl-N'-[2-(4-methoxyphenoxy)acetyl]benzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-3-13-5-4-6-14(11-13)18(22)20-19-17(21)12-24-16-9-7-15(23-2)8-10-16/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXVPJGRBYOSMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)C(=O)NNC(=O)COC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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